Cas no 79-96-9 (Phenol,4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-)

• Product Name: Phenol,4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-
• CAS No: 79-96-9
• Molecular Formula: C₂₃H₃₂O₂
• Molecular Weight: 340.49898
• CID: 569472
• PubChem ID: 66237

Phenol,4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)- Properties

Names and Identifiers

• 4,4'-isopropylidenebis(o-tert-butylphenol)
• 2-tert-butyl-4-[2-(3-tert-butyl-4-hydroxyphenyl)propan-2-yl]phenol
• 4,4'-ISOPROPYLIDENEBIS(2-TERT-BUTYLPHENOL)
• BRN 2294370
• 4,4'-isopropylidenebis(2-t-butylphenol)
• DB13008
• SCHEMBL122974
• Phenol, 4,4'-isopropylidenebis(2-tert-butyl-
• 2,2-bis(4-hydroxy-3-tert-butylphenyl)propane
• 3,3'-DI-TERT-BUTYLDIAN
• 2,2'-DI-TERT-BUTYL-4,4'-ISOPROPYLIDENEBIS(PHENOL)
• 4,4'-Isopropylidene-bis(2-t-butylphenol)
• Phenol,4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-
• 4,4'-(propane-2,2-diyl)bis(2-tert-butylphenol)
• NS00019387
• OKF3E6VGQB
• Phenol, 4,4'-(1-methylethylidene)bis(2-(1,1-dimethylethyl)-
• AS-81863
• 4,4'-(Propane-2,2-diyl)bis(2-(tert-butyl)phenol)
• 4,4'-(1-METHYLETHYLIDENE)BIS(2-(1,1-DIMETHYLETHYL)PHENOL)
• Phenol, (2,2'-di-tert-butyl-4,4'-isopropylene)di-
• BP_25
• UNII-OKF3E6VGQB
• DTXSID2026490
• 79-96-9
• AMY19647
• F16783
• 4,4/'-Isopropylidene-bis(2-t-butylphenol)
• 2,2-bis(4-hydroxy-3-tert-butylphenyl) propane
• 4,4'-Isopropyliden-bis-(2-tert.-butylphenol)
• Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-
• 4,4'-propane-2,2-diylbis(2-tert-butylphenol)
• Phenol, 4,4'-isopropylidene bis(2-tert-butyl)-
• PD058631
• Q27285706
• EINECS 201-239-5
• ZDRSNHRWLQQICP-UHFFFAOYSA-N
• 2-tert-butyl-4-(2-(3-tert-butyl-4-hydroxyphenyl)propan-2-yl)phenol
• DTXCID106490

• InChIKey： ZDRSNHRWLQQICP-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H32O2/c1-21(2,3)17-13-15(9-11-19(17)24)23(7,8)16-10-12-20(25)18(14-16)22(4,5)6/h9-14,24-25H,1-8H3
• SMILES： CC(C)(C)C1=C(C=CC(=C1)C(C)(C)C2=CC(=C(C=C2)O)C(C)(C)C)O

Computed Properties

• Exact Mass: 340.24036
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 340.240230259g/mol
• Heavy Atom Count: 25
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• Refractive Index: 1.5100 (estimate)
• Boiling Point: 436.28°C (rough estimate)
• Color/Form: Uncertain.
• Solubility: Uncertain.
• Density: 0.9832 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols